5-Bromo-N-cyclohexyl-2-fluoro-3-methylbenzamide

• Molecular Formula: C14H17BrFNO
• Molecular Weight: 314.19 g/mol
• IUPAC Name: 5-bromo-N-cyclohexyl-2-fluoro-3-methylbenzamide
• InChI: InChI=1S/C14H17BrFNO/c1-9-7-10(15)8-12(13(9)16)14(18)17-11-5-3-2-4-6-11/h7-8,11H,2-6H2,1H3,(H,17,18)
• InChI Key: VDHCIXAUZFNZEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)C(=O)NC2CCCCC2)Br

Description

5-Bromo-N-cyclohexyl-2-fluoro-3-methylbenzamide is a chemical compound with the molecular formula C14H17BrFNO and a molecular weight of 314.2 g/mol . This compound is characterized by the presence of a bromine atom, a cyclohexyl group, a fluorine atom, and a methyl group attached to a benzamide core. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 5-Bromo-N-cyclohexyl-2-fluoro-3-methylbenzamide typically involves the reaction of 5-bromo-2-fluoro-3-methylbenzoic acid with cyclohexylamine under specific conditions . The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

5-Bromo-N-cyclohexyl-2-fluoro-3-methylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced using common reagents such as potassium permanganate or sodium borohydride.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

5-Bromo-N-cyclohexyl-2-fluoro-3-methylbenzamide is used in various scientific research fields, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Bromo-N-cyclohexyl-2-fluoro-3-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

5-Bromo-N-cyclohexyl-2-fluoro-3-methylbenzamide can be compared with other similar compounds, such as:

2-Bromo-5-fluoro-N-methylbenzamide: This compound has a similar structure but with a methyl group instead of a cyclohexyl group.

5-Bromo-2-fluoro-N-methylbenzamide: This compound lacks the cyclohexyl group and has a simpler structure.

2-Bromo-N-cyclohexyl-5-fluorobenzamide: This compound has the bromine and fluorine atoms in different positions on the benzene ring.

These comparisons highlight the unique structural features of this compound, which contribute to its distinct chemical and biological properties.